Cas no 56750-04-0 (b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol)

2,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol is a nitroimidazole derivative with potential applications in pharmaceutical and chemical research. Its structure features a nitro group at the 5-position and a hydroxyl-substituted ethanol moiety at the 1-position of the imidazole ring, contributing to its reactivity and solubility properties. This compound may serve as an intermediate in the synthesis of antimicrobial or antiparasitic agents, leveraging the nitroimidazole scaffold's bioactivity. The dimethyl substitution enhances stability, while the polar hydroxyl group improves compatibility with aqueous systems. Suitable for controlled reactions, it offers researchers a versatile building block for developing novel therapeutic compounds or studying nitroimidazole-based mechanisms. Proper handling is advised due to potential sensitivity.

b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol structure

56750-04-0 structure

Product Name:b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol

CAS No:56750-04-0

MF:C₇H₁₁N₃O₃

MW:185.180541276932

MDL:MFCD29068324

CID:1114132

PubChem ID:14458452

Update Time:2025-10-06

b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol Chemical and Physical Properties

Names and Identifiers

- β,2-dimethyl-5-nitro-1H-Imidazole-1-ethanol
- Metronidazole Impurity 10
- 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)propan-1-ol
- Secnidazole Impurity B
- 2-(2-Methyl-5-nitroimidazol-1-yl)propan-1-ol
- 56750-04-0
- b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol
- 1H-Imidazole-1-ethanol, beta,2-dimethyl-5-nitro-
- 1-((2-Hydroxy-1-methyl)ethyl)-2-methyl-5-nitroimidazole
- FSN8ZQN7AV
- 1-(3-hydroxyisopropyl)-2-methyl-5-nitroimidazole
- beta,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol
- 1-((2-Hydroxy-1-methyl)ethyl)-2-methyl-5-nitroimidazole;
- MDL： MFCD29068324
- Inchi： 1S/C7H11N3O3/c1-5(4-11)9-6(2)8-3-7(9)10(12)13/h3,5,11H,4H2,1-2H3
- InChI Key： QBBJCFDTZBBBRB-UHFFFAOYSA-N
- SMILES： OCC(C)N1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

Exact Mass: 185.08004122g/mol
Monoisotopic Mass: 185.08004122g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 83.9Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 387.4±22.0 °C at 760 mmHg
Flash Point: 188.1±22.3 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol Pricemore >>

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